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Compound of Interest

Compound Name: Tefzel

Cat. No.: B1215275 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the chemical compatibility of Tefzel™ (ETFE) with strong acids

and bases. Below you will find frequently asked questions (FAQs) and troubleshooting guides

to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is the general chemical resistance of Tefzel™ (ETFE) to strong acids and bases?

A1: Tefzel™ (ETFE) is a fluoropolymer with excellent resistance to a wide range of chemicals.

It is generally inert to strong mineral acids and inorganic bases.[1][2][3][4] However, its

resistance can be affected by factors such as chemical concentration, temperature, and

whether the material is under mechanical stress.[1]

Q2: Can Tefzel™ be used with concentrated sulfuric acid?

A2: Yes, Tefzel™ exhibits excellent resistance to sulfuric acid across various concentrations.

For concentrated sulfuric acid, it is rated for use at temperatures up to 150°C (302°F).[5] With

fuming sulfuric acid, the maximum recommended service temperature is 50°C (122°F).[6]

Q3: Is Tefzel™ compatible with nitric acid?

A3: Caution is advised when using Tefzel™ with nitric acid, particularly at high concentrations

and elevated temperatures.[2][3] Strong oxidizing acids like nitric acid can affect ETFE to
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varying degrees, especially near their boiling points.[1][3] It is crucial to consult specific

chemical compatibility charts and consider testing under your experimental conditions.

Q4: How does Tefzel™ perform with strong bases like sodium hydroxide and potassium

hydroxide?

A4: Tefzel™ demonstrates excellent resistance to strong bases. It is compatible with sodium

hydroxide (NaOH) at concentrations up to 50% at temperatures as high as 110°C (230°F).[3][5]

Similarly, it shows good resistance to 50% potassium hydroxide (KOH) at temperatures up to

100°C (212°F).[3][5][6]

Q5: What factors can negatively impact the chemical compatibility of Tefzel™?

A5: The primary factors that can compromise the chemical resistance of Tefzel™ are:

High Temperatures: Elevated temperatures generally reduce the chemical resistance of

plastics, including ETFE.[3][6]

High Chemical Concentrations: More concentrated acids and bases are typically more

aggressive.

Strong Oxidizing Agents: Very strong oxidizing acids, such as highly concentrated nitric acid,

can degrade the material.[2][3]

Mechanical Stress: High mechanical stress in the presence of certain chemicals can lead to

stress cracking.[1]

Troubleshooting Guides
Issue 1: Discoloration or Swelling of Tefzel™ Components After Exposure to a Strong Acid.

Possible Cause: This may indicate a chemical attack, especially if using a strong oxidizing

acid like concentrated nitric acid, or if operating at elevated temperatures.

Troubleshooting Steps:

Immediate Action: Safely remove the Tefzel™ component from the chemical environment.
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Verify Compatibility: Cross-reference the specific acid, its concentration, and the operating

temperature with the chemical compatibility data provided in the tables below.

Reduce Temperature: If possible, lower the operating temperature of your experiment.

Consider Alternatives: If the acid and temperature are within the recommended limits,

consider the possibility of impurities in your chemical solution. For highly aggressive

media, a more resistant fluoropolymer like PFA or PTFE may be necessary.

Issue 2: Cracking or Crazing of Tefzel™ Tubing or Fittings.

Possible Cause: This could be a sign of environmental stress cracking, which occurs when

the material is under mechanical stress (e.g., from overtightened fittings) and exposed to a

chemical agent.[1]

Troubleshooting Steps:

Inspect for Stress: Examine the installation of the components. Are fittings overly tight? Is

the tubing bent at a sharp radius?

Relieve Mechanical Stress: Re-install components, ensuring that fittings are tightened to

the manufacturer's specifications and that tubing is not subjected to excessive bending.

Chemical Review: While Tefzel™ has broad chemical compatibility, some organic solvents

can be more aggressive in causing stress cracking.[1] Review all chemicals in your

system.

Data Presentation
Chemical Compatibility of Tefzel™ (ETFE) with Strong
Acids
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Chemical
Name

Concentration
Max. Use
Temp. (°C)

Max. Use
Temp. (°F)

Compatibility
Rating

Hydrochloric Acid 36% 100 212 Good[7]

Nitric Acid Concentrated
Not

Recommended

Not

Recommended

Can be

affected[3]

Nitric Acid /

Sulfuric Acid
50/50 100 212 -[3]

Phosphoric Acid Concentrated 100 212 Good

Sulfuric Acid Concentrated 150 300 Excellent[5]

Sulfuric Acid Fuming 50 122 A[6]

Rating Key: A: Little to No Effect.

Chemical Compatibility of Tefzel™ (ETFE) with Strong
Bases

Chemical
Name

Concentration
Max. Use
Temp. (°C)

Max. Use
Temp. (°F)

Compatibility
Rating

Potassium

Hydroxide
50% 100 212 A[3][6]

Sodium

Hydroxide
10% 110 230 -[3]

Sodium

Hydroxide
50% 110 230 -[3][5]

Rating Key: A: Little to No Effect.

Experimental Protocols
Methodology for Determining Chemical Compatibility (Based on industry standards):
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A common method for evaluating chemical compatibility involves exposing standardized test

specimens of Tefzel™ to the chemical of interest under controlled conditions. The effects on

the material's physical properties are then measured.

Specimen Preparation: Use dumb-bell shaped test specimens of Tefzel™ as per ASTM

D638.

Initial Property Measurement: Measure and record the initial tensile strength and elongation

at break of control specimens.

Chemical Exposure: Immerse the test specimens in the chemical for a specified duration

(e.g., 7 days) and at a constant temperature.[1][5]

Post-Exposure Analysis:

Remove the specimens from the chemical, rinse, and dry them.

Measure any change in weight (weight gain or loss).[1][5]

Conduct tensile testing on the exposed specimens to determine the retained tensile

strength and elongation.[1][5]

Evaluation: The percentage of retained physical properties and the change in weight are

used to assess the chemical compatibility. A significant degradation in properties indicates

poor compatibility.

Mandatory Visualization
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Tefzel Chemical Compatibility Troubleshooting Workflow

Start: Observe Issue with Tefzel™ Component
(e.g., discoloration, cracking)

Is the component under high mechanical stress?

Action: Relieve mechanical stress
(e.g., loosen fittings, check tubing bends)

Yes

Check Chemical Compatibility Chart
(Acid/Base, Concentration, Temperature)

No

Monitor component for further issues

Is the application within recommended limits?

Investigate other factors:
- Chemical impurities

- Unexpected reactions

If yes, but issue persists

Action: Consider alternative material
(e.g., PFA, PTFE for higher resistance)

No

Yes

End: Escalate to material specialist

End: Issue Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for Tefzel™ chemical compatibility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

